Cas no 2138064-34-1 (2-(azetidin-3-yloxy)methyl-3-chloropyridine)

• Product Name: 2-(azetidin-3-yloxy)methyl-3-chloropyridine
• CAS No: 2138064-34-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5825139
• PubChem ID: 165492879
• Update Time: 2025-06-12

2-(azetidin-3-yloxy)methyl-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)methyl-3-chloropyridine
• EN300-1146799
• 2138064-34-1
• 2-[(azetidin-3-yloxy)methyl]-3-chloropyridine

• Inchi： 1S/C9H11ClN2O/c10-8-2-1-3-12-9(8)6-13-7-4-11-5-7/h1-3,7,11H,4-6H2
• InChI Key： YILNPTCGAWXWDV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1COC1CNC1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(azetidin-3-yloxy)methyl-3-chloropyridine

Research Brief on 2-(azetidin-3-yloxy)methyl-3-chloropyridine (CAS: 2138064-34-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-(azetidin-3-yloxy)methyl-3-chloropyridine (CAS: 2138064-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-(azetidin-3-yloxy)methyl-3-chloropyridine as a versatile scaffold in medicinal chemistry. Its azetidine ring and chloropyridine moiety contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of phosphodiesterase 4 (PDE4), a target implicated in chronic obstructive pulmonary disease (COPD) and multiple sclerosis.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(azetidin-3-yloxy)methyl-3-chloropyridine. A novel catalytic method utilizing palladium-based catalysts has been reported to achieve a 90% yield, as detailed in a recent issue of Organic Process Research & Development. This method reduces the reliance on hazardous reagents, aligning with green chemistry principles.

Pharmacokinetic studies of this compound reveal favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a promising candidate for central nervous system (CNS)-targeted therapies. However, further preclinical studies are needed to assess its metabolic stability and potential toxicity.

In conclusion, 2-(azetidin-3-yloxy)methyl-3-chloropyridine represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future directions may include structure-activity relationship (SAR) studies and the development of derivatives with enhanced selectivity and potency.